Cas no 64911-18-8 (3',5'-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine)

• Product Name: 3',5'-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine
• CAS No: 64911-18-8
• MF: C₂₁H₄₀N₂O₅Si₂
• MW: 456.723708152771
• CID: 961434
• PubChem ID: 46780844
• Update Time: 2025-09-23

3',5'-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 3',5'-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine
• 3´,5´-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine
• 3',5'-Bis-O-(tert-butyldimethylsilyl)-2'-deoxyuridine
• 3?,5?-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine
• 1-[(2R,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]pyrimidine-2,4-dione
• SCHEMBL12314150
• DTXSID90675706
• 64911-18-8
• AKOS030242594
• 1-[(2R,5r)-4-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 1-{(3xi)-3,5-Bis-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-glycero-pentofuranosyl}pyrimidine-2,4(1H,3H)-dione
• 2'-Deoxy-3',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]uridine
• DB-215862

• Inchi： 1S/C21H40N2O5Si2/c1-20(2,3)29(7,8)26-14-16-15(28-30(9,10)21(4,5)6)13-18(27-16)23-12-11-17(24)22-19(23)25/h11-12,15-16,18H,13-14H2,1-10H3,(H,22,24,25)/t15?,16-,18-/m1/s1
• InChI Key： DKEAALKCPSPQCU-WOEZKJSCSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C[C@H](N2C=CC(NC2=O)=O)O[C@@H]1CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 456.24800
• Monoisotopic Mass: 456.24757545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol
• PSA: 82.81000
• LogP: 4.64860

3',5'-Bis-O-(tert-butyldimethylsilyl)-2’-deoxyuridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides